Cas no 1083424-35-4 (2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid)
1083424-35-4 structure
Product Name:2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid
CAS No:1083424-35-4
MF:C6H8N2O4
MW:172.138721466064
CID:4570623
PubChem ID:54593302
Update Time:2024-03-01
2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid
- Acetic acid, 2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]-
- 2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid
-
- Inchi: 1S/C6H8N2O4/c1-4-7-5(12-8-4)2-11-3-6(9)10/h2-3H2,1H3,(H,9,10)
- InChI Key: HCLXDMHMZNTZMP-UHFFFAOYSA-N
- SMILES: C(O)(=O)COCC1ON=C(C)N=1
Computed Properties
- Exact Mass: 172.04840674g/mol
- Monoisotopic Mass: 172.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 85.4Ų
2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496275-25mg |
2-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic Acid |
1083424-35-4 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B496275-50mg |
2-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic Acid |
1083424-35-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B496275-250mg |
2-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic Acid |
1083424-35-4 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-77006-0.05g |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid |
1083424-35-4 | 95.0% | 0.05g |
$76.0 | 2025-02-20 | |
| Enamine | EN300-77006-0.1g |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid |
1083424-35-4 | 95.0% | 0.1g |
$113.0 | 2025-02-20 | |
| Enamine | EN300-77006-0.25g |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid |
1083424-35-4 | 95.0% | 0.25g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-77006-0.5g |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid |
1083424-35-4 | 95.0% | 0.5g |
$310.0 | 2025-02-20 | |
| Enamine | EN300-77006-1.0g |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid |
1083424-35-4 | 95.0% | 1.0g |
$414.0 | 2025-02-20 | |
| Enamine | EN300-77006-2.5g |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid |
1083424-35-4 | 95.0% | 2.5g |
$810.0 | 2025-02-20 | |
| Enamine | EN300-77006-5.0g |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]acetic acid |
1083424-35-4 | 95.0% | 5.0g |
$1199.0 | 2025-02-20 |
2-(3-Methyl-1,2,4-oxadiazol-5-yl)methoxyacetic Acid Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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